Cas no 2680758-63-6 (tert-butyl N-(6-iodopyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-(6-iodopyrimidin-4-yl)carbamate
• CAS No: 2680758-63-6
• MF: C₉H₁₂IN₃O₂
• MW: 321.114953994751
• CID: 5633691
• PubChem ID: 165936288
• Update Time: 2025-06-14

tert-butyl N-(6-iodopyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28293977
• 2680758-63-6
• tert-butyl N-(6-iodopyrimidin-4-yl)carbamate

• Inchi： 1S/C9H12IN3O2/c1-9(2,3)15-8(14)13-7-4-6(10)11-5-12-7/h4-5H,1-3H3,(H,11,12,13,14)
• InChI Key： OOWLDBYBOKMXLR-UHFFFAOYSA-N
• SMILES： IC1=CC(=NC=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.99742g/mol
• Monoisotopic Mass: 320.99742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(6-iodopyrimidin-4-yl)carbamate

Research Brief on tert-Butyl N-(6-iodopyrimidin-4-yl)carbamate (CAS: 2680758-63-6): Recent Advances and Applications

The compound tert-butyl N-(6-iodopyrimidin-4-yl)carbamate (CAS: 2680758-63-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrimidine core with an iodine substituent and a tert-butyl carbamate protecting group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies highlight its pivotal role in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates, underscoring its importance in medicinal chemistry.

One of the key applications of tert-butyl N-(6-iodopyrimidin-4-yl)carbamate lies in its utility as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the pyrimidine scaffold is a common structural motif in many kinase inhibitors. The iodine substituent at the 6-position of the pyrimidine ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the rapid diversification of the molecular scaffold. Recent publications have demonstrated the use of this compound in the synthesis of potent and selective inhibitors targeting EGFR, BRAF, and CDK4/6 kinases, which are implicated in various cancers.

In addition to its role in kinase inhibitor development, tert-butyl N-(6-iodopyrimidin-4-yl)carbamate has been employed in the synthesis of antiviral agents. The pyrimidine core is a privileged structure in antiviral drug design, and the iodine substituent provides a handle for introducing diverse pharmacophores. A 2023 study reported the use of this compound in the synthesis of novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) for the treatment of HIV. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce heterocyclic moieties, resulting in compounds with improved potency and reduced toxicity compared to existing therapies.

The synthetic accessibility and versatility of tert-butyl N-(6-iodopyrimidin-4-yl)carbamate have also made it a valuable tool in chemical biology. Researchers have leveraged its reactivity to develop probes for studying protein-ligand interactions and enzyme mechanisms. For instance, a recent study utilized this compound to prepare activity-based probes for profiling the activity of deubiquitinating enzymes (DUBs), which play crucial roles in protein homeostasis and are potential targets for cancer therapy. The iodine atom was replaced with a fluorescent tag via click chemistry, enabling the visualization and quantification of DUB activity in cellular models.

Despite its widespread use, challenges remain in the optimization of reaction conditions for the derivatization of tert-butyl N-(6-iodopyrimidin-4-yl)carbamate. Recent efforts have focused on improving the efficiency and selectivity of cross-coupling reactions, particularly in the context of complex molecular architectures. Advances in catalyst design, such as the use of palladium nanoparticles and ligand-accelerated catalysis, have shown promise in addressing these challenges. Additionally, computational modeling has been employed to predict the reactivity of this compound and guide the design of novel derivatives with enhanced biological activity.

In conclusion, tert-butyl N-(6-iodopyrimidin-4-yl)carbamate (CAS: 2680758-63-6) continues to be a cornerstone in medicinal chemistry and chemical biology. Its unique structural features and reactivity profile enable the synthesis of diverse bioactive molecules, driving innovation in drug discovery and biological research. Future studies are expected to explore its applications in emerging therapeutic areas, such as targeted protein degradation and immunomodulation, further expanding its utility in the pharmaceutical sciences.